![molecular formula C13H12FNO2 B8021741 Ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate](/img/structure/B8021741.png)
Ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate
Overview
Description
Ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C13H12FNO2 and its molecular weight is 233.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Fluorescence Analysis : Ethyl-4,5-dihydro-5-oxo-2-phenyl(1H)pyrrole-3-carboxylate, a compound similar to Ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate, was studied for its synthesis, absorption, fluorescence, and photoisomerisation. The study found that photoisomerisation is the main deactivation channel after excitation in fluid solution, which contrasts with rigid frozen glass where fluorescence is preferred (Vyňuchal et al., 2008).
Microwave Irradiation Synthesis : Ethyl 3,5-diaryl-1H-pyrrole-2-carboxylates, closely related to Ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate, were synthesized from ethyl 2-nitro-5-oxo-3,5-diarylpentanoates by treatment with triethylphosphite under microwave irradiation (Khajuria et al., 2013).
Oxidation of Amino-Pyrroles : The oxidation of 3-amino-2,5-dimethylpyrroles led to the isolation of 2-hydroxy-2H-pyrroles, indicating a specific reaction pathway that could be relevant for derivatives like Ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate (Cirrincione et al., 1987).
NMR Spectroscopic Study : A NMR spectroscopic study of a compound structurally similar to Ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate revealed insights into its tautomeric and isomeric nature (Lyčka et al., 2010).
Crystal Structure Analysis : The crystal structure of Ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, a compound with a similar structure, was determined, providing insights into its molecular conformation (Kumar et al., 2018).
Anticoccidial Agents Research : Derivatives of 2,3-diaryl pyrroles, which are structurally related to Ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate, were evaluated as inhibitors of Eimeria tenella cGMP-dependent protein kinase and as potential anticoccidial agents (Biftu et al., 2005).
properties
IUPAC Name |
ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO2/c1-2-17-13(16)9-7-12(15-8-9)10-5-3-4-6-11(10)14/h3-8,15H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXQMTNMMOMBDLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC(=C1)C2=CC=CC=C2F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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